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Compound of Interest

Compound Name: Tween 65

Cat. No.: B1164928 Get Quote

Technical Support Center: Tween 65 Aqueous
Solutions
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on preventing the precipitation of Tween 65
(Polyoxyethylene (20) Sorbitan Tristearate) in aqueous solutions.

Frequently Asked Questions (FAQs)
Q1: What is Tween 65 and why is it prone to precipitation in aqueous solutions?

Tween 65 is a nonionic surfactant used as an emulsifier and stabilizer in various

pharmaceutical and research applications.[1][2] It is generally considered soluble in water.[1]

However, its precipitation can occur due to several factors, including temperature fluctuations,

solution pH, ionic strength, and interactions with other formulation components. A primary

reason for precipitation is its sensitivity to temperature, a phenomenon characterized by its

"cloud point."

Q2: What is the "cloud point" and why is it critical for working with Tween 65?

The cloud point is the temperature at which a nonionic surfactant solution becomes visibly

cloudy as the surfactant's solubility decreases and it begins to phase separate.[3][4] For

nonionic surfactants like Tween 65, operating at or above the cloud point will lead to
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precipitation. Therefore, maintaining the solution temperature below the cloud point is essential

for ensuring a stable, clear solution. The cloud point is influenced by the surfactant's

concentration and the presence of other substances like salts.[5][6]

Q3: How does temperature affect the stability of Tween 65 solutions?

Temperature is a critical factor. As the temperature of a Tween 65 solution increases, the

surfactant molecules become less hydrated, leading to a decrease in solubility.[7] Once the

cloud point temperature is reached, the solution will appear cloudy, and precipitation will occur.

Conversely, some sources note that Tween 65 can form a gel at low temperatures, which

redissolves upon heating.[1] It is crucial to operate within a temperature range that avoids both

gelation at low temperatures and precipitation at higher temperatures.

Q4: What is the role of pH and ionic strength in Tween 65 precipitation?

While generally stable in mild acids and bases, Tween 65 can undergo gradual saponification

(hydrolysis) in the presence of strong acids and bases, which can lead to the formation of

insoluble fatty acid degradation products.[8] The addition of salts (increasing ionic strength) can

significantly lower the cloud point of nonionic surfactants, a phenomenon known as "salting

out."[5][6] This means that in the presence of salts, Tween 65 may precipitate at temperatures

where it would normally be soluble.

Q5: Can other components in my formulation cause Tween 65 to precipitate?

Yes, interactions with other formulation components can lead to precipitation. For example,

certain preservatives or active pharmaceutical ingredients (APIs) can interact with Tween 65,

leading to the formation of insoluble complexes. It is essential to assess the compatibility of all

components in the formulation.

Troubleshooting Guide
This guide provides a systematic approach to diagnosing and resolving Tween 65 precipitation

issues.

Problem: Solution is cloudy or shows precipitation at
room temperature.
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Possible Cause Suggested Solution

High Ambient Temperature

The room temperature may be at or above the

cloud point of your specific Tween 65

formulation.

1. Measure the temperature of your solution and

the ambient environment. 2. Gently cool the

solution to see if the precipitate redissolves. 3. If

cooling resolves the issue, store and handle the

solution at a controlled, lower temperature.

High Concentration of Tween 65
At higher concentrations, the cloud point of the

solution may be lower.

1. Consider if the concentration of Tween 65 can

be reduced while maintaining its desired

function. 2. Experiment with lower

concentrations to determine the optimal level for

solubility and efficacy.

Chemical Degradation

Tween 65 can degrade over time through

hydrolysis or auto-oxidation, forming insoluble

byproducts.

1. Ensure you are using fresh, high-purity

Tween 65. 2. Store stock solutions in airtight,

light-resistant containers, and consider

refrigeration. 3. Prepare fresh solutions for

critical experiments.

Problem: Precipitation occurs after adding salts or
buffer components.
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Possible Cause Suggested Solution

"Salting Out" Effect

The added salts are lowering the cloud point of

the Tween 65 solution to below the working

temperature.

1. Minimize the salt concentration in your

formulation if possible. 2. If salts are necessary,

determine the cloud point of your final

formulation to identify a safe operating

temperature range. 3. Consider using alternative

buffer systems with a lesser impact on the cloud

point.

pH-Induced Degradation
The pH of the final solution is promoting the

hydrolysis of Tween 65.

1. Measure the pH of your final solution. 2.

Adjust the pH to a neutral range (around 7.0) if

your experimental conditions allow. 3. Avoid

strongly acidic or alkaline conditions.

Quantitative Data Summary
The following table provides key physicochemical properties for polysorbates. Note that the

Critical Micelle Concentration (CMC) for Tween 60 is provided as a close structural analog to

Tween 65.
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Parameter Value Conditions Significance

HLB Value (Tween 65) 10.5 N/A

The Hydrophile-

Lipophile Balance

(HLB) indicates its

suitability as an oil-in-

water emulsifier.[2]

Critical Micelle

Concentration (CMC)

of Tween 60

0.0167 mM 298 K (25 °C)

The concentration

above which micelles

form. Working above

the CMC is often

necessary for

solubilization.[7][9]

Effect of Temperature

on CMC (General for

Tweens)

Decreases with

increasing

temperature, then

slightly increases at

higher temperatures.

298-348 K

Temperature affects

the thermodynamics

of micelle formation.

[7][9]

Experimental Protocols
Protocol 1: Preparation of a Stable Tween 65 Aqueous
Solution
This protocol outlines a method for preparing a stable aqueous solution of Tween 65,

minimizing the risk of precipitation.

Materials:

Tween 65

Deionized water

Heated magnetic stir plate

Sterile, sealed container for storage
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Procedure:

Heat the deionized water to approximately 60-70°C. This temperature is below the expected

cloud point of most Tween solutions in pure water but warm enough to facilitate dissolution.

Slowly add the pre-weighed Tween 65 to the heated water while continuously stirring with a

magnetic stir bar. Adding the surfactant slowly prevents clumping.

Continue stirring until the Tween 65 is fully dissolved and the solution is clear. This may take

30-60 minutes.

Once dissolved, cover the container and allow the solution to cool slowly to room

temperature. Rapid cooling can sometimes lead to gel formation.

Store the solution in a sterile, sealed container, protected from light. For long-term storage,

refrigeration is recommended.

Protocol 2: Determination of the Cloud Point of a Tween
65 Solution
This protocol is based on the ASTM D2024 standard test method and allows you to determine

the cloud point of your specific Tween 65 formulation.[3]

Materials:

Your prepared Tween 65 solution (typically 0.5% to 1.0% w/v)

Clear glass test tube

Thermometer with 0.1°C resolution

Water bath with controlled heating and a magnetic stirrer

Light source

Procedure:

Place your Tween 65 solution into the clear glass test tube.
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Immerse the test tube in the water bath, ensuring the water level is above the level of your

solution.

Place the thermometer into the solution in the test tube.

Begin slowly heating the water bath while gently stirring the solution in the test tube.

Observe the solution for the first sign of cloudiness or turbidity.

The temperature at which the solution becomes cloudy is the cloud point.

To confirm, slowly cool the solution and note the temperature at which it becomes clear

again. The cloud point should be reproducible.

Visualizations
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Precipitation Observed in
Tween 65 Solution

Is the solution temperature
close to or above the
expected cloud point?

Have salts or new
buffers been added?

No

Action: Cool and maintain
solution at a lower temperature.

Yes

Is the solution old or
improperly stored?

No

Action: Determine the cloud point
of the final formulation.

Yes

Action: Prepare a fresh solution
using high-purity Tween 65.

Yes

Action: Reduce salt concentration
or adjust pH to neutral.

Click to download full resolution via product page

Caption: A decision-making workflow for troubleshooting Tween 65 precipitation.
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Factors Influencing Precipitation

Tween 65 in
Aqueous Solution

High Temperature

High Ionic Strength
(Salts)
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(Strong Acids/Bases)

Chemical Degradation
(Oxidation/Hydrolysis)
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Tween 65
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Caption: Key factors leading to the precipitation of Tween 65 in aqueous solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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